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Compound of Interest

Compound Name: Acid green 85
CAS No.: 12220-00-7
Cat. No.: B1172249

Get Quote

Executive Summary & Chemical Identification

Acid Green 85 is an anionic anthraquinone dye. Unlike azo dyes, its fused aromatic ring
structure confers high stability against light and oxidation, making it resistant to standard
degradation methods (e.g., mild bleaching). Consequently, disposal strategies must prioritize
containment and physical adsorption over chemical destruction to prevent persistent aquatic

toxicity.

Chemical Identity Table
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Parameter Detail

Common Name Acid Green 85

CAS Number 1220-00-7

Color Index C.l. 61590 (Anthraquinone series)
Chemical Class Anionic Anthraquinone

Solubility Soluble in water; slightly soluble in ethanol
Key Hazard Eye/Skin Irritant; Chronic Aquatic Toxicity

Non-listed (Characterize as Toxic/lrritant if
Waste Code (US) concentrated)

Core Safety & Handling Protocols

Causality: Anthraguinone dyes can act as sensitizers. Inhalation of dust is the primary vector
for rapid systemic absorption.

o Engineering Controls: Always handle the dry powder inside a Class Il Biosafety Cabinet or a
chemical fume hood to prevent aerosolization.

» PPE Configuration:

o Gloves: Nitrile (minimum 0.11 mm thickness) provides sufficient protection against
incidental contact.

o Respiratory: If weighing outside a hood (not recommended), an N95 or P100 particulate
respirator is mandatory.

o Eye Protection: Chemical splash goggles. Safety glasses are insufficient for fine powders.

Disposal Procedures: The Decision Matrix

The disposal pathway is determined by the physical state and concentration of the waste.
Never dispose of Acid Green 85 solutions down the drain, regardless of concentration.
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DOT Visualization: Waste Stream Logic

The following diagram illustrates the critical decision points for segregating Acid Green 85
waste.
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Waste Generation:
Acid Green 85
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Caption: Operational decision tree for segregating Acid Green 85 waste streams to minimize
disposal costs and environmental impact.

Detailed Disposal Workflows

Scenario A: Solid Waste (Powder & Contaminated
Debris)

Direct disposal is the standard for solids.

o Containment: Place waste (weigh boats, gloves, residual powder) into a clear polyethylene
bag (minimum 2 mil thickness).

o Secondary Containment: Seal the first bag and place it inside a second bag or a rigid
hazardous waste drum.

e Labeling: Tag as "Hazardous Waste - Solid - Toxic (Acid Green 85)."

Scenario B: Aqueous Solutions (The Adsorption
Protocol)

Why this matters: For large volumes of aqueous waste (>5 Liters), reducing the volume of
hazardous material via adsorption is cost-effective and environmentally superior to shipping
large volumes of water as hazardous waste.

The "Activated Carbon" Protocol: This method exploits the anionic nature of the dye. Acid
Green 85 binds strongly to activated carbon, effectively transferring the hazard from a large
liquid volume to a small solid mass.
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Step Action Scientific Rationale

Acidify the solution to pH ~3.0

1 Adjust pH ) )
using dilute H2SOa.

Add Powdered Activated

Carbon (PAC) at a ratio of 1g
2 Add Adsorbent )

carbon per 100mg estimated

dye.

3 Agitation Stir vigorously for 60 minutes.

Filter the mixture through a
4 Filtration 0.45um membrane or

Whatman #1 filter paper.

Check filtrate absorbance at
5 Verification ~640 nm (Visual check: must

be clear).

Dispose of the wet carbon as
Solid Hazardous Waste
(Scenario A). The filtrate can

) often be neutralized and

6 Disposal

sewered (check local
regulations) or disposed of as
non-hazardous aqueous

waste.

Scenario C: Organic Solvent Waste

Do not treat.
o Collect in a dedicated "Organic Waste" carboy (HDPE or Glass).

o Ensure compatibility: Acid Green 85 is stable, but do not mix with strong oxidizers (e.g.,
Chromic acid, Nitric acid) in the waste container, as this may generate heat or toxic gases.

Emergency Response: Spills
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Immediate Action:

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Don goggles, nitrile gloves, and N95 respirator.

Dry Spill: Do not dry sweep. Use a HEPA vacuum or wet the powder gently with a water-
misted paper towel to prevent dust generation, then scoop into a bag.

Wet Spill: Absorb with vermiculite or clay-based absorbent. Do not use combustible materials
(sawdust) if the solvent is flammable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of Acid
Green 85]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172249/docs#operational-guide-safe-handling-and-
disposal-of-acid-green-85]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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